Cas no 1025640-63-4 (3-((2,5-Dimethylphenyl)amino)-2-((4-methylphenyl)sulfonyl)prop-2-enenitrile)

• Product Name: 3-((2,5-Dimethylphenyl)amino)-2-((4-methylphenyl)sulfonyl)prop-2-enenitrile
• CAS No: 1025640-63-4
• MF: C₁₈H₁₈N₂O₂S
• MW: 326.412723064423
• MDL: MFCD00246079
• CID: 5036170
• Update Time: 2026-02-28

3-((2,5-Dimethylphenyl)amino)-2-((4-methylphenyl)sulfonyl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2E)-3-[(2,5-dimethylphenyl)amino]-2-(4-methylbenzenesulfonyl)prop-2-enenitrile
• 3-((2,5-DIMETHYLPHENYL)AMINO)-2-((4-METHYLPHENYL)SULFONYL)PROP-2-ENENITRILE
• 3-((2,5-Dimethylphenyl)amino)-2-((4-methylphenyl)sulfonyl)prop-2-enenitrile

• MDL： MFCD00246079
• Inchi： 1S/C18H18N2O2S/c1-13-5-8-16(9-6-13)23(21,22)17(11-19)12-20-18-10-14(2)4-7-15(18)3/h4-10,12,20H,1-3H3/b17-12+
• InChI Key： LLMCUUCKNXALSP-SFQUDFHCSA-N
• SMILES： S(/C(/C#N)=C/NC1C=C(C)C=CC=1C)(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 574
• XLogP3: 4.4
• Topological Polar Surface Area: 78.3